Cas no 16183-35-0 (N-(3-Chlorobenzyl)butan-1-amine)

• Product Name: N-(3-Chlorobenzyl)butan-1-amine
• CAS No: 16183-35-0
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD05740343
• CID: 1086929
• PubChem ID: 457585
• Update Time: 2025-10-29

N-(3-Chlorobenzyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorobenzyl)butan-1-amine
• AKOS LT-1098X1398
• CHEMBRDG-BB 9071982
• N-(3-CHLOROBENZYL)-1-BUTANAMINE
• N-(3-chlorobenzyl)-1-butanamine 1HCl
• N-(3-chlorobenzyl)-1-butanamine(SALTDATA: HCl)
• N-(3-CHLOROPHENYLMETHYL)BUTYLAMINE
• UKRORGSYN-BB BBV-125639
• GAAGRDXHAYEBJG-UHFFFAOYSA-N
• 16183-35-0
• Benzenemethanamine, N-butyl-3-chloro-
• AKOS000234829
• STK511313
• BUTYL[(3-CHLOROPHENYL)METHYL]AMINE
• SCHEMBL13975775
• EN300-167351
• BBL000285
• MFCD05740343
• N-[(3-chlorophenyl)methyl]butan-1-amine
• AN-465/42886860
• CHEMBL1178094
• C77945
• N-butyl-N-(3-chlorobenzyl)amine
• VS-00545
• DTXSID30167256

• MDL： MFCD05740343
• Inchi： 1S/C11H16ClN/c1-2-3-7-13-9-10-5-4-6-11(12)8-10/h4-6,8,13H,2-3,7,9H2,1H3
• InChI Key： GAAGRDXHAYEBJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCCC

Computed Properties

• Exact Mass: 197.09700
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Chlorobenzyl)butan-1-amine

Professional Introduction to N-(3-Chlorobenzyl)butan-1-amine (CAS No. 16183-35-0)

N-(3-Chlorobenzyl)butan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 16183-35-0, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a 3-chlorobenzyl moiety and a butan-1-amine side chain imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, consisting of a chlorinated benzyl group attached to a butan-1-amine backbone, facilitates its role as a building block in medicinal chemistry. The chlorine atom on the benzyl ring enhances electrophilicity, enabling nucleophilic substitution reactions that are pivotal in constructing more complex pharmacophores. This feature has been exploited in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, N-(3-chlorobenzyl)butan-1-amine has been explored in the synthesis of small-molecule inhibitors for enzymes involved in inflammatory and infectious diseases. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of kinases and phosphodiesterases. These enzymes play critical roles in cellular signaling cascades, and their inhibition can lead to significant therapeutic benefits. The compound's ability to serve as a precursor for such inhibitors underscores its importance in drug discovery efforts.

Moreover, the butan-1-amine moiety contributes to the compound's solubility and bioavailability, which are essential factors in pharmaceutical formulations. This property makes N-(3-chlorobenzyl)butan-1-amine a promising candidate for further development into orally active drugs. Research has also highlighted its potential in designing molecules with enhanced metabolic stability, reducing the likelihood of rapid degradation within the body.

The synthesis of N-(3-chlorobenzyl)butan-1-amine typically involves multi-step organic reactions, starting from commercially available precursors such as 3-chlorobenzyl bromide and butanamidine hydrochloride. The reaction sequence often includes nucleophilic aromatic substitution followed by reduction steps to introduce the amine functionality. Advances in catalytic methods have improved the efficiency and selectivity of these transformations, allowing for scalable production of the compound.

Recent advancements in computational chemistry have further enhanced the understanding of N-(3-chlorobenzyl)butan-1-amine's interactions with biological targets. Molecular docking studies have revealed that derivatives of this compound can bind effectively to protein active sites, inhibiting pathogenic processes. These computational insights have guided experimental designs, leading to the identification of lead compounds with improved pharmacokinetic profiles.

The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science, particularly in the development of functional polymers and coatings. The incorporation of N-(3-chlorobenzyl)butan-1-amine into polymer backbones can impart specific properties such as enhanced thermal stability or biodegradability, making it useful in niche industrial applications.

In conclusion, N-(3-chlorobenzyl)butan-1-amine (CAS No. 16183-35-0) is a multifaceted compound with significant implications in pharmaceutical and materials science research. Its unique structural features enable diverse applications, from synthesizing novel therapeutic agents to developing advanced materials. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance as a cornerstone molecule in modern chemistry.